Cas no 1019629-55-0 ((1-Methoxypropan-2-yl)(pentan-2-yl)amine)

(1-Methoxypropan-2-yl)(pentan-2-yl)amine is a secondary amine featuring both methoxy and alkyl substituents, offering a balanced combination of reactivity and solubility. Its structure, incorporating an ether linkage adjacent to the amine group, enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and specialty chemicals. The compound's moderate polarity facilitates its use in both polar and nonpolar reaction environments. Its stability under standard conditions and compatibility with a range of reagents make it a versatile building block for N-functionalization reactions. The branched alkyl chains contribute to steric hindrance, potentially influencing selectivity in catalytic processes.
(1-Methoxypropan-2-yl)(pentan-2-yl)amine structure
1019629-55-0 structure
Product Name:(1-Methoxypropan-2-yl)(pentan-2-yl)amine
CAS No:1019629-55-0
MF:C9H21NO
MW:159.2691
CID:5069962
Update Time:2025-10-19

(1-Methoxypropan-2-yl)(pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • (1-methoxypropan-2-yl)(pentan-2-yl)amine
    • N-(1-methoxypropan-2-yl)pentan-2-amine
    • (1-Methoxypropan-2-yl)(pentan-2-yl)amine
    • Inchi: 1S/C9H21NO/c1-5-6-8(2)10-9(3)7-11-4/h8-10H,5-7H2,1-4H3
    • InChI Key: RESDLQQEOJDBFS-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 85.6
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3

(1-Methoxypropan-2-yl)(pentan-2-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 70.00 2022-06-04
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